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Compound Focus: 7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene

CAS No.: 84030-20-6

Cat. No.: S1973094

MTBD Guanidine Superbase Profile

The term "guanidine superbase" refers to strong organic bases where the guanidine core is incorporated into
a bicyclic structure, significantly enhancing its basicity. The proton sponge behavior and high basicity stem
from the resonance-stabilized guanidinium cation formed upon protonation, which distributes the positive

charge across multiple nitrogen atoms [1].

1,5,7-Triazabicyclo[4.4.0]dec-5-ene = (TBD) and its methylated derivative, = 7-methyl-1,5,7-
triazabicyclo[4.4.0]dec-5-ene (mTBD), are prominent examples of bicyclic guanidine superbases [2]. The

methylation in mTBD further fine-tunes its properties.

The following table summarizes the core identity and basicity of mTBD in comparison to related

compounds.
Core Reported Basicity
Compound Name Abbreviation (pKa of conjugate Solvent
Structure .
acid)
7-Methyl-1,5,7- mTBD Bicyclic Information not Information not
triazabicyclo[4.4.0]dec-5-ene Guanidine specified in results specified in

results
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Compound Name

1,5,7-
Triazabicyclo[4.4.0]dec-5-
ene

1,1,3,3-
Tetramethylguanidine

o Core
Abbreviation
Structure
TBD Bicyclic
Guanidine
TMG Acyclic
Guanidine

Reported Basicity
(pKa of conjugate
acid)

~100x more basic
than TMG [2]

Baseline for
comparison [2]

Key Properties and Experimental Insights

Solvent

Not specified

Not specified

Hydrolytic Stability in Aqueous Conditions A key consideration for applying mTBD is its stability in the

presence of water. Recent research has quantitatively investigated this property [3] [2].

¢ Experimental Protocol: The hydrolytic stability of mTBD and other bicyclic guanidines was assessed
by dissolving them in water and incubating at 90°C. The reaction was monitored using *H NMR

spectroscopy over 48 hours to determine the half-life (time for 50% hydrolysis) and the percentage

of hydrolyzed products [2].
¢ Findings: mTBD is sensitive to hydrolysis, especially under conditions that generate hydroxide ions

(OH"). Its stability is highly dependent on water concentration [2]. The data below illustrates this

relationship.

Water Equivalents

Half-life of mTBD at 90°C

Hydrolyzed % after 48h

1 equivalent

5 equivalents

10 equivalents

87 hours

2.3 hours

0.9 hours

33.3%

98.0%

98.9%

Hydrolysis Mechanism: The degradation follows a nucleophilic attack of water on the central carbon atom

of the guanidine group, leading to cleavage of a C—N bond and ring opening. For mTBD, the primary

product is the ring-opened compound h1 as shown below [2].

© 2026 Smolecule. All rights reserved.

2/4

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11824616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11824616/
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d4ra08751h
https://pmc.ncbi.nlm.nih.gov/articles/PMC11824616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11824616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11824616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11824616/
https://www.smolecule.com/products/s1973094?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

mTBD Water C-N Bond Cleavage .
] e
(Bicyclic Guanidine) (H20) I & Ring Opening Hydrolysis Product hi

Click to download full resolution via product page

Applications and Catalytic Use Guanidine superbases like mTBD are valuable in organic synthesis and

materials science due to their strong basicity and solubility in organic solvents [2] [1].

e CO2 Utilization: mTBD can act as a catalyst for the solvent-free conversion of carbon dioxide (COz)
and 2-aminobenzonitrile into quinazoline-2,4(1H,3H)-diones, which are important chemical scaffolds

[4].
¢ Cellulose Dissolution: Salts of mTBD, such as [nTBDH][OAc] (mTBD protonated with acetic acid),

are effective ionic liquids for dissolving cellulose, enabling its processing into textile fibers through the
IONCELL process [2].

Considerations for Research Applications

When deciding whether to use mTBD in your research, consider these practical aspects:

¢ Stability vs. Basicity: While mTBD offers high basicity, its susceptibility to hydrolysis in aqueous
environments is a significant limitation [2]. For reactions involving water, you may need to strictly
control conditions or consider alternative bases.

e Emerging Alternatives: Research is actively developing new bicyclic guanidine structures with
improved hydrolytic stability. Bases like mTBO and mTBN have shown considerably longer half-lives
in water while retaining strong basicity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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